![molecular formula C16H20N2O5S2 B5162380 N,N'-(oxydi-2,1-ethanediyl)dibenzenesulfonamide](/img/structure/B5162380.png)
N,N'-(oxydi-2,1-ethanediyl)dibenzenesulfonamide
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Overview
Description
N,N'-(oxydi-2,1-ethanediyl)dibenzenesulfonamide, commonly known as Oxybisbenzenesulfonylimide (OBBSI), is a chemical compound with the molecular formula C14H14N2O5S2. This compound is widely used in scientific research for its unique properties and applications.
Mechanism of Action
N,N'-(oxydi-2,1-ethanediyl)dibenzenesulfonamide is known to inhibit the enzyme carbonic anhydrase, which is involved in the regulation of acid-base balance in the body. This inhibition leads to a decrease in the production of bicarbonate ions, which are important for the buffering of acids in the body. This compound has also been shown to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to decrease the production of bicarbonate ions, which can lead to metabolic acidosis. This compound has also been shown to induce apoptosis in cancer cells, which can lead to the inhibition of tumor growth. Additionally, this compound has been shown to have anti-inflammatory properties, which can be useful in the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
N,N'-(oxydi-2,1-ethanediyl)dibenzenesulfonamide has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized and stored. It is also a versatile compound that can be used in various fields of research. However, this compound has some limitations as well. It is a toxic compound that can be harmful if ingested or inhaled. It is also expensive, which can limit its use in some experiments.
Future Directions
There are several future directions for the use of N,N'-(oxydi-2,1-ethanediyl)dibenzenesulfonamide in scientific research. One potential application is in the treatment of cancer. This compound has been shown to induce apoptosis in cancer cells, and further research could lead to the development of new cancer treatments. Additionally, this compound could be used in the development of new catalysts for the synthesis of cyclic carbonates. Further research could also explore the use of this compound in the treatment of inflammatory diseases. Overall, this compound is a promising compound with many potential applications in scientific research.
Synthesis Methods
N,N'-(oxydi-2,1-ethanediyl)dibenzenesulfonamide can be synthesized by the reaction of benzenesulfonyl chloride with diethanolamine in the presence of a base such as sodium hydroxide. The reaction produces this compound as a white crystalline solid with a melting point of 190-192 °C.
Scientific Research Applications
N,N'-(oxydi-2,1-ethanediyl)dibenzenesulfonamide is widely used in scientific research due to its unique properties. It is a versatile compound that has been used in various fields such as organic synthesis, catalysis, and medicinal chemistry. This compound has been used as a reagent for the preparation of sulfonamides, sulfones, and sulfonates. It has also been used as a catalyst for the synthesis of cyclic carbonates from epoxides and carbon dioxide.
Properties
IUPAC Name |
N-[2-[2-(benzenesulfonamido)ethoxy]ethyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N2O5S2/c19-24(20,15-7-3-1-4-8-15)17-11-13-23-14-12-18-25(21,22)16-9-5-2-6-10-16/h1-10,17-18H,11-14H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KBLYZZFKHUJJQK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)S(=O)(=O)NCCOCCNS(=O)(=O)C2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N2O5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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